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Compound of Interest

Compound Name: CL264

Cat. No.: B15609896

Essential guidelines for the safe and compliant disposal of the Toll-like receptor 7 (TLR7)
agonist, CL264, in a laboratory setting. This document provides procedural steps to ensure the
safety of personnel and adherence to regulatory standards.

For researchers, scientists, and drug development professionals handling CL264, a potent
imidazoquinoline derivative, proper disposal is a critical component of laboratory safety and
regulatory compliance. This guide outlines the necessary procedures for the safe handling and
disposal of CL264 waste.

Understanding CL264 and its Hazards

CL264 is a synthetic small molecule, specifically a 9-benzyl-8-hydroxyadenine derivative, that
functions as a strong and specific agonist for Toll-like receptor 7 (TLR7). It is provided as a
white to beige powder. While detailed toxicological properties are not extensively documented,
the Safety Data Sheet (SDS) for CL264 indicates that it is a combustible solid and may form
explosive dust-air mixtures. As with any biologically active small molecule, it should be handled
with care to avoid inhalation, ingestion, and skin contact.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15609896?utm_src=pdf-interest
https://www.benchchem.com/product/b15609896?utm_src=pdf-body
https://www.benchchem.com/product/b15609896?utm_src=pdf-body
https://www.benchchem.com/product/b15609896?utm_src=pdf-body
https://www.benchchem.com/product/b15609896?utm_src=pdf-body
https://www.benchchem.com/product/b15609896?utm_src=pdf-body
https://www.benchchem.com/product/b15609896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Chemical and Physical Properties of

CL264

Chemical Formula C19H23N704

Molecular Weight 413.43 g/mol

Appearance White to beige powder

Key Hazard Combustible solid, potential for dust explosion

Core Disposal Procedure: Treat as Hazardous
Chemical Waste

Due to its bioactive nature and potential hazards, CL264 and any materials contaminated with
it must be disposed of as hazardous chemical waste. Under no circumstances should CL264
be disposed of down the drain or in the regular trash.

The following step-by-step process ensures the safe containment and disposal of CL264

waste.
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Waste Segregation and Collection

Identify CL264 Waste Streams
(Solid, Liquid, Contaminated PPE)

:

Select Appropriate Waste Containers
(Clearly Labeled, Compatible Material)

:

Segregate from Incompatible Wastes
(e.g., Strong Oxidizers)

Container Management

Keep Containers Securely Closed
(Except when adding waste)

:

Store in a Designated Satellite Accumulation Area (SAA)

Final Disposal

Complete Hazardous Waste Label
(List all constituents)

:

Contact Environmental Health & Safety (EHS)
(For waste pickup)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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